6-ethynyl-4H-chromen-4-one
Description
6-Ethynyl-4H-chromen-4-one is a chemical compound with the CAS Number: 1191128-63-8 . It has a molecular weight of 170.17 . It is a powder in its physical form .
Synthesis Analysis
The chroman-4-one framework, to which 6-ethynyl-4H-chromen-4-one belongs, is a significant structural entity that belongs to the class of oxygen-containing heterocycles . It acts as a major building block in a large class of medicinal compounds . Several studies have been performed to improve the methodologies of 4-chromanone-derived compounds . This review focuses on the major synthetic methods of preparation reported on chroman-4-one derivatives from 2016 to 2021 .Molecular Structure Analysis
The InChI Code for 6-ethynyl-4H-chromen-4-one is 1S/C11H6O2/c1-2-8-3-4-11-9 (7-8)10 (12)5-6-13-11/h1,3-7H . The InChI Key is KUPSDCWECBZNQZ-UHFFFAOYSA-N .Chemical Reactions Analysis
The chroman-4-one framework is a significant structural entity that belongs to the class of oxygen-containing heterocycles . It acts as a major building block in a large class of medicinal compounds . Synthetic compounds exhibit a broad variety of remarkable biological and pharmaceutical activities .Physical And Chemical Properties Analysis
6-Ethynyl-4H-chromen-4-one has a melting point of 182-185 . It is a powder in its physical form .Safety and Hazards
Future Directions
The chroman-4-one framework, to which 6-ethynyl-4H-chromen-4-one belongs, is a significant structural entity that belongs to the class of oxygen-containing heterocycles . It acts as a major building block in a large class of medicinal compounds . Synthetic compounds exhibit a broad variety of remarkable biological and pharmaceutical activities . Therefore, more research is needed to explore the potential applications of 6-ethynyl-4H-chromen-4-one in the field of medicinal chemistry.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-ethynyl-4H-chromen-4-one involves the reaction of 4-hydroxycoumarin with propargyl bromide in the presence of a base to form the desired product.", "Starting Materials": [ "4-hydroxycoumarin", "propargyl bromide", "base (e.g. potassium carbonate)" ], "Reaction": [ "Dissolve 4-hydroxycoumarin in a suitable solvent (e.g. DMF, DMSO)", "Add propargyl bromide and base to the reaction mixture", "Stir the reaction mixture at room temperature for several hours", "Quench the reaction with water and extract the product with an organic solvent (e.g. ethyl acetate)", "Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent to obtain the crude product", "Purify the product by column chromatography or recrystallization" ] } | |
CAS RN |
1191128-63-8 |
Product Name |
6-ethynyl-4H-chromen-4-one |
Molecular Formula |
C11H6O2 |
Molecular Weight |
170.2 |
Purity |
95 |
Origin of Product |
United States |
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